Cas no 162291-01-2 ((S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE)

(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE structure
162291-01-2 structure
Product Name:(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE
CAS No:162291-01-2
MF:C36H44FeP2
MW:594.5g/mol
MDL:MFCD00800281
CID:109943
PubChem ID:16212351
Update Time:2024-11-01

(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE Chemical and Physical Properties

Names and Identifiers

    • Ferrocene,1-(dicyclohexylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]-, (1S)- (9CI)
    • (S)-(+)-1-[(R)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldiphenylphosphine
    • (S)-1-[(R{p})-2-(Dicyclohexylphosphino)ferrocenylethyl]diphenylphosphine
    • (S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE
    • (S)-(+)-l-[(R)-2-( Dicyclohexylphosphino)ferroceny1] ethyldicyclohexylphosphino
    • (S)-1-[(1R)-2-(DICYCLOHEXYLPHOSPHINO)FERROCENYL]ETHYLDI-PHENYLPHOSPHINE
    • (S)-1-[(Rp)-2-(Dicyclohexylphosphino)ferrocenylethyl]diphenylphosphine
    • 1-[2-(dicyclohexylphosphino)ferrocenyl]ethyldiphenylphosphine
    • 1-{2-[P(cHex)2]-ferrocenyl}ethyl-PPh2
    • JOSIPHOS SL-J004-2
    • (S,S)-1-(DIC
    • (S)1[(1R)2(di-C-hexylphosphino)ferrocen. ]et-diphenylphosphin
    • (1S)-1-(Dicyclohexylphosphino)-2-[(1S)-1-(diphenylphosphino)ethyl]ferrocene
    • (S)-1-[(Rp)-2-(Dicyclohexylphosphino)ferrocenylethyl]diphenylphosphine >=97%
    • (S)-(+)-1-[(R)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldiphenylphosphine,min.97%
    • CID 146157439
    • (s,s)-1-(dicyclohexylphosphino)-2-[1-(diphenylphosphino)ethyl]ferrocene (acc to cas)
    • (S)-(+)-1-[(R)-2-(DICYCLOHEXYLPHOSPHINO)FERROCENYL]ETHYLDIPHENYLPHOSPHINE, MIN. 97%
    • cyclopentane;dicyclohexyl-[2-[(1S)-1-diphenylphosphanylethyl]cyclopentyl]phosphane;iron
    • (S)-1-[(Rp)-2-(Dicyclohexylphosphino)ferrocenylethyl]diphenylphosphine, >=97%
    • MFCD00800281
    • 162291-01-2
    • (S)-1-[(Rp)-2-(Dicyclohexylphosphino)ferrocenylethyl]diphenylphosphine, >=97.0% (CHN/NMR)
    • MDL: MFCD00800281
    • Inchi: 1S/C31H39P2.C5H5.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h2-3,6-9,14-18,23-25,28-29H,4-5,10-13,19-22H2,1H3;1-5H;
    • InChI Key: AWOOIDCKLIQAJV-UHFFFAOYSA-N
    • SMILES: [Fe].P([C]1[C]([H])[C]([H])[C]([H])[C]1C([H])(C([H])([H])[H])P(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].[C]1([H])[C]([H])[C]([H])[C]([H])[C]1[H] |^1:2,3,5,7,9,73,75,77,79,81|

Computed Properties

  • Exact Mass: 594.22700
  • Monoisotopic Mass: 594.226761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 527
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 27.18000
  • LogP: 9.12070
  • Specific Rotation: +100° ±5° (c 0.5, CHCl3)
  • Vapor Pressure: No data available

(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE Security Information

(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE Customs Data

  • HS CODE:29319090

(S,S)-1-(DICYCLOHEXYLPHOSPHINO)-2-[1-(DIPHENYLPHOSPHINO)ETHYL]FERROCENE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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